Cas no 111358-88-4 (Lestaurtinib)

Lestaurtinib is an orally effective selective receptor tyrosine kinase inhibitor that competitively inhibits ATP binding to trka/b/c kinases Lestaurtinib can inhibit the phosphorylation of RPTKs, and its IC50 values for flt3\trka\jak2 are 2, 25, and 0.9 nm, respectively Conclusion: lestaurtinib can induce cell apoptosis and cycle arrest, and can significantly inhibit tumor growth

Lestaurtinib structure

Product Name:Lestaurtinib

CAS No:111358-88-4

Molecular Formula:C₂₆H₂₁N₃O₄

Molecular Weight:439.46

CID:62870

Lestaurtinib Properties

Names and Identifiers

- Lestaurtinib
- Lestaurtinib ( CEP-701, KT 5555, SP 924)
- CEP-701
- CEP-701 hydrate
- KT 5555
- SP 924
- UNII-DO989GC5D1
- (15S,16S,18R)-16-HYDROXY-16-(HYDROXYMETHYL)-15-METHYL-28-OXA-4,14,19-TRIAZAOCTACYCLO[12.11.2.1^{15,18}.0^{2,6}.0^{7,27}.0^{8,13}.0^{19,26}.0^{20,25}]OCTACOSA-1(26),2(6),7(27),8,10,12,20,22,24-NONAEN-3-ONE
- 9,12-Epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocin-1-one,2,3,9,10,11,12-hexahydro-10-hydroxy-10-(hydroxymethyl)-9-methyl-, [9S-(9a,10b,12a)]-
- A 154475.0
- CEP 701
- SPM-924
- Apalutamide
- KT-5555 hydrate
- Lestaurtinib hydrate
- InChIKey： UIARLYUEJFELEN-LROUJFHJSA-N
- Inchi： InChI=1S/C26H21N3O4/c1-25-26(32,12-30)10-18(33-25)28-16-8-4-2-6-13(16)20-21-15(11-27-24(21)31)19-14-7-3-5-9-17(14)29(25)23(19)22(20)28/h2-9,18,30,32H,10-12H2,1H3,(H,27,31)/t18-,25+,26+/m1/s1
- SMILES： O=C(NC1)C2=C1C3=C(C4=C52)N(C6=C3C=CC=C6)[C@@]([C@@](O)(CO)C7)(C)O[C@H]7N4C8=C5C=CC=C8

Computed Properties

Exact Mass: 439.15300
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Heavy Atom Count: 33

Experimental Properties

LogP: 3.80320
PSA: 88.65000
Melting Point: 215-220°C
Solubility: DMSO: >10mg/mL
Stability/Shelf Life: Photosensitive

Lestaurtinib Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007BEN-1mg	Lestaurtinib	111358-88-4	≥98%	1mg	$60.00	2025-02-21
A2B Chem LLC	AD40575-1mg	Lestaurtinib	111358-88-4	≥98%	1mg	$63.00	2024-04-20
Ambeed	A446548-5mg	(5S,6S,8R)-6-Hydroxy-6-(hydroxymethyl)-5-methyl-5,6,7,8,14,15-hexahydro-13H-16-oxa-4b,8a,14-triaza-5,8-methanodibenzo[b,h]cycloocta[jkl]cyclopenta[e]-as-indacen-13-one	111358-88-4	98+%	5mg	$988.0	2023-06-26
Apollo Scientific	BIL2000-1mg	Lestaurtinib	111358-88-4		1mg	£71.00	2025-02-22
Biosynth	FL24870-1 mg	Lestaurtinib	111358-88-4		1mg	$165.17
ChemScence	CS-0004336-5mg	Lestaurtinib	111358-88-4	99.92%	5mg	$780.0	2022-04-28
DC Chemicals	DC22807-5 mg	Lestaurtinib	111358-88-4	>98%	5mg	$350.0
LKT Labs	L1875-1 mg	Lestaurtinib	111358-88-4	≥98%	1mg	$151.50	2023-07-11
MedChemExpress	HY-50867-5mg	Lestaurtinib	111358-88-4	99.17%	5mg	￥6900	2024-05-25
TRC	L329800-1mg	Lestaurtinib	111358-88-4		1mg	$ 131.00	2023-09-07